Cas no 1361803-73-7 (2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361803-73-7
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4912711
• Update Time: 2025-08-03

2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-12-1-3-16(22)14(9-12)18-7-11(5-6-24)8-19(25-18)15-10-13(21)2-4-17(15)23/h1-4,7-10H,5H2
• InChI Key： PQIDYFHAWODNGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(CC#N)C=C(C2C=C(C=CC=2Cl)Cl)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361803-73-7)

2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361803-73-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its pyridine core and dichlorophenyl substituents, is often explored for its role in advanced material science and pharmaceutical research. Researchers and industry professionals frequently search for terms like "synthesis of 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile" or "applications of CAS 1361803-73-7", highlighting the growing interest in this molecule.

The molecular structure of 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile features a central pyridine ring, which is substituted at the 2 and 6 positions with 2,5-dichlorophenyl groups. The 4-position of the pyridine ring is further functionalized with an acetonitrile moiety. This arrangement imparts unique electronic and steric properties to the compound, making it a subject of interest for studies involving heterocyclic chemistry and molecular design. Searches related to "pyridine derivatives in drug discovery" or "chlorophenyl compounds in materials science" often lead to discussions about this compound.

In the context of current research trends, 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile is frequently mentioned in discussions about green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to synthesize such compounds. Queries like "green synthesis of dichlorophenyl pyridines" or "sustainable approaches to acetonitrile derivatives" reflect this shift in focus. The compound's potential as a building block for functional materials or bioactive molecules further drives its relevance in modern chemistry.

Another area where CAS No. 1361803-73-7 is gaining traction is in the development of advanced optical materials. The presence of chlorine atoms and the pyridine ring system can influence the compound's photophysical properties, making it a candidate for applications in organic electronics or luminescent materials. Searches for "optical properties of dichlorophenyl pyridines" or "acetonitrile derivatives in OLEDs" often highlight the compound's potential in these cutting-edge technologies.

From a synthetic perspective, the preparation of 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions, often starting from readily available precursors. Researchers looking for "step-by-step synthesis of CAS 1361803-73-7" or "optimization of pyridine-acetonitrile coupling" will find detailed methodologies in recent literature. The compound's stability and reactivity profile also make it a valuable intermediate for further chemical transformations, as indicated by searches for "functionalization of pyridine-acetonitrile compounds".

In the pharmaceutical domain, while 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile is not itself a drug, its structural motifs are of interest for medicinal chemistry. The pyridine and dichlorophenyl groups are common pharmacophores found in many bioactive molecules. This has led to searches such as "pyridine-based drug candidates" or "chlorophenyl moieties in medicinal compounds", where this compound may serve as a reference or starting point for drug design.

Quality control and analytical characterization of CAS No. 1361803-73-7 are also topics of interest. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and identity of this compound. Professionals often search for "analytical methods for 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile" or "spectral data of CAS 1361803-73-7", underscoring the importance of rigorous quality assessment in its applications.

Looking ahead, the versatility of 2,6-Bis(2,5-dichlorophenyl)pyridine-4-acetonitrile suggests it will continue to be a compound of interest across multiple disciplines. Whether in the development of new materials, exploration of synthetic methodologies, or as a structural motif in drug discovery, its unique combination of pyridine, dichlorophenyl, and acetonitrile functionalities offers numerous possibilities for innovation. As research progresses, we can expect to see more publications and patents referencing this compound, further solidifying its place in the chemical landscape.